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Compound of Interest

Compound Name: Methylsulfonylacetonitrile

Cat. No.: B147333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methylsulfonylacetonitrile, a versatile organic compound, has garnered interest within the

scientific community for its utility as a building block in organic synthesis. This document

provides a detailed technical guide on its chemical properties, and synthesis. While the

historical specifics of its initial discovery and synthesis are not extensively detailed in publicly

accessible literature, this paper compiles the available scientific data to offer a thorough

understanding of the compound. Lacking information on its biological activity, this guide

focuses on its chemical characteristics and preparation, providing a foundation for future

research and application development.

Chemical and Physical Properties
Methylsulfonylacetonitrile, with the CAS Number 2274-42-2, is a nitrile compound containing

a methylsulfonyl group. Its chemical structure and properties are summarized in the tables

below.

Table 1: General and Physical Properties of Methylsulfonylacetonitrile
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Property Value Source(s)

Molecular Formula C₃H₅NO₂S [1]

Molecular Weight 119.14 g/mol

Appearance Colorless liquid or solid [1]

Melting Point 81-84 °C [1]

Boiling Point 195-200 °C [1]

Density 1.258 g/cm³ [1]

Solubility

Slightly soluble in water.

Soluble in ether and most

organic solvents.

[1]

Table 2: Spectroscopic Data of Methylsulfonylacetonitrile

Data Type Key Features Source(s)

¹H NMR
Data available in spectral

databases.
[2]

¹³C NMR
Data available in spectral

databases.
[2]

IR Spectroscopy
Data available in spectral

databases.
[2]

Mass Spectrometry
Data available in spectral

databases.
[2]

History and Discovery
The precise details surrounding the initial discovery and first synthesis of

Methylsulfonylacetonitrile are not well-documented in the readily available scientific

literature. While its parent compound, acetonitrile, was first prepared by Jean-Baptiste Dumas

in 1847, the timeline for the introduction of the methylsulfonyl group to form
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Methylsulfonylacetonitrile is unclear. The compound is now commercially available from

various chemical suppliers, indicating its established use in synthesis.[1]

Synthesis of Methylsulfonylacetonitrile
The primary method for the synthesis of Methylsulfonylacetonitrile involves the reaction of

methanesulfonyl chloride with acetonitrile in the presence of a suitable base.[1] An alternative

approach described in the literature for similar sulfonylacetonitrile compounds is the oxidation

of the corresponding thioether.

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of

Methylsulfonylacetonitrile from methanesulfonyl chloride and acetonitrile.
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Caption: General workflow for the synthesis of Methylsulfonylacetonitrile.

Detailed Experimental Protocol
While a specific, peer-reviewed experimental protocol for the synthesis of

Methylsulfonylacetonitrile is not readily available, the following procedure is a composite

based on general descriptions and analogous preparations.[1][3] Researchers should conduct

their own risk assessment and optimization.

Materials:

Methanesulfonyl chloride
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Acetonitrile (anhydrous)

Strong base (e.g., Sodium hydride (NaH) or Sodium amide (NaNH₂))

Anhydrous, aprotic solvent (e.g., Tetrahydrofuran (THF) or Diethyl ether)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Organic solvent for extraction (e.g., Ethyl acetate)

Drying agent (e.g., anhydrous Magnesium sulfate or Sodium sulfate)

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon)

is charged with a suspension of the strong base in the anhydrous aprotic solvent.

Addition of Acetonitrile: Acetonitrile is added dropwise to the stirred suspension at a

controlled temperature (typically 0 °C to room temperature).

Formation of the Carbanion: The mixture is stirred for a period to allow for the formation of

the acetonitrile carbanion.

Addition of Methanesulfonyl Chloride: A solution of methanesulfonyl chloride in the

anhydrous aprotic solvent is added dropwise to the reaction mixture, maintaining a controlled

temperature.

Reaction: The reaction mixture is stirred at a specified temperature (e.g., room temperature

or reflux) for a set duration, monitored by a suitable technique like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Quenching: Upon completion, the reaction is carefully quenched by the slow addition of the

quenching solution.

Extraction: The aqueous and organic layers are separated. The aqueous layer is extracted

multiple times with an organic solvent. The combined organic extracts are washed with brine.
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Drying and Concentration: The organic layer is dried over an anhydrous drying agent,

filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by distillation under reduced pressure or by

recrystallization from an appropriate solvent to yield pure Methylsulfonylacetonitrile.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information in the scientific literature detailing the

biological activity, mechanism of action, or any associated signaling pathways of

Methylsulfonylacetonitrile. Further research is required to explore the potential

pharmacological or toxicological effects of this compound.

Conclusion
Methylsulfonylacetonitrile is a well-characterized organic compound with established

physical and chemical properties. While its historical discovery remains obscure, its synthesis

is achievable through standard organic chemistry methodologies. The lack of data on its

biological effects presents an opportunity for future research to investigate its potential

applications in drug discovery and development or to understand its toxicological profile. This

guide provides a foundational resource for scientists and researchers working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methylsulfonylacetonitrile: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147333#discovery-and-history-of-
methylsulfonylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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